Cas no 108203-70-9 (1H-Imidazolium,3-butyl-1,2-dimethyl-, iodide (1:1))

• Product Name: 1H-Imidazolium,3-butyl-1,2-dimethyl-, iodide (1:1)
• CAS No: 108203-70-9
• MF: C₉H₁₇IN₂
• MW: 280.149154424667
• MDL: MFCD09038858
• CID: 127853
• PubChem ID: 11832800
• Update Time: 2025-04-18

1H-Imidazolium,3-butyl-1,2-dimethyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium,3-butyl-1,2-dimethyl-, iodide (1:1)
• 1-butyl-2,3-dimethylimidazol-3-ium,iodide
• 1-BUTYL-2,3-DIMETHYLIMIDAZOLIUM IODIDE
• DTXCID2027884
• 1-butyl-2,3-dimethyl-1h-imidazol-3-iumiodide
• 1-butyl-2,3-dimethylimidazol-3-ium;iodide
• Tox21_200585
• CC48JGP42U
• CAS-108203-70-9
• YUCVYVCYVDQICM-UHFFFAOYSA-M
• CHEMBL3187970
• MFCD09038858
• 108203-70-9
• 1H-Imidazolium, 3-butyl-1,2-dimethyl-, iodide
• DTXSID5047908
• 1,2-dimethyl-3-butylimidazolium iodide
• 1-butyl-2,3-dimethyl-1h-imidazol-3-ium iodide
• 1H-Imidazolium, 3-butyl-1,2-dimethyl-, iodide (1:1)
• SCHEMBL596676
• NCGC00258139-01

• MDL： MFCD09038858
• Inchi： 1S/C9H17N2.HI/c1-4-5-6-11-8-7-10(3)9(11)2;/h7-8H,4-6H2,1-3H3;1H/q+1;/p-1
• InChI Key： YUCVYVCYVDQICM-UHFFFAOYSA-M
• SMILES： [I-].N1(C=C[N+](C)=C1C)CCCC

Computed Properties

• Exact Mass: 280.04400
• Monoisotopic Mass: 280.04365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 8.8Ų

Experimental Properties

• PSA: 8.81000
• LogP: -1.57490